Tienocarbine

• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 3,14-dimethyl-5-thia-10,14-diazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2(6),3,7,11(16)-pentaene
• InChI: InChI=1S/C15H16N2S/c1-9-8-18-13-4-3-12-15(14(9)13)10-7-17(2)6-5-11(10)16-12/h3-4,8,16H,5-7H2,1-2H3
• InChI Key: GMIILPOVBUNJBY-UHFFFAOYSA-N
• SMILES: CC1=CSC2=C1C3=C(C=C2)NC4=C3CN(CC4)C
• synonyms: tienocarbin; tienocarbine
• CAS No.: 75458-65-0

Description

Tienocarbine: is a chemical compound known for its unique structure and potential applications in various fields. It is a small molecule with a complex structure that includes a pyrido-thieno-indole core. Despite its potential, this compound is not widely studied, and its mechanisms of action and applications are still under investigation .

Preparation Methods

The synthesis of tienocarbine involves multiple steps, starting from readily available starting materials. The synthetic route typically includes the formation of the pyrido-thieno-indole core through a series of cyclization reactions. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the cyclization process .

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques .

Chemical Reactions Analysis

Tienocarbine undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide. The oxidation reactions typically lead to the formation of various oxidized derivatives of this compound.

Reduction: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions often result in the formation of reduced derivatives with different functional groups.

Substitution: this compound can undergo substitution reactions, where one or more of its hydrogen atoms are replaced by other atoms or groups.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce amine or alcohol derivatives .

Scientific Research Applications

Chemistry: Tienocarbine is studied for its unique chemical properties and reactivity. It serves as a model compound for understanding the behavior of similar structures in various chemical reactions.

Biology: Research is ongoing to explore the biological activity of this compound and its derivatives

Medicine: this compound’s potential therapeutic effects are being investigated, particularly in the context of its interactions with biological targets.

Industry: Although not widely used industrially, this compound’s unique properties make it a candidate for specialized applications in materials science and chemical manufacturing.

Mechanism of Action

The exact mechanism of action of tienocarbine is not well understood. it is believed to interact with specific molecular targets and pathways within biological systems. These interactions may involve binding to proteins, enzymes, or receptors, leading to various biochemical effects. Further research is needed to elucidate the precise molecular targets and pathways involved in this compound’s mechanism of action .

Comparison with Similar Compounds

Tienocarbine can be compared to other compounds with similar structures, such as:

Indole derivatives: Compounds like indole and its derivatives share structural similarities with this compound and exhibit similar chemical reactivity.

Thieno compounds: Thieno compounds, which contain a thiophene ring, are also structurally related to this compound and have comparable chemical properties.

Pyrido compounds: Pyrido compounds, which include a pyridine ring, are another class of compounds similar to this compound.

This compound’s uniqueness lies in its combined pyrido-thieno-indole structure, which imparts distinct chemical and biological properties compared to other similar compounds .

Synthesis routes and methods

Procedure details

15,75 g of 5-hydrazino-3-methylbenzothiophene hydrochloride are suspended in 500 ml of water, a layer of methylene chloride is introduced under the suspension and 10.5 g of 1-methyl-4-piperidone are added at about 0° C. The mixture is then adjusted to pH 9.5 with N NaOH and is stirred for 30 minutes. The organic phase is separated off and washed with saturated NaCl solution, dried and mixed with 500 ml of ethylene glycol and the methylene chloride is distilled off under a vacuum of 12 mm. Some of the glycol is then distilled off under 0.01 mm and at 100° C. and the concentrated solution is heated to 200° C. (bath temperature) in an N2 atmosphere for 1/2 hour. The crystals which precipitate on cooling the mixture are filtered off, washed and recrystallised from ethyl acetate. Melting point: 224°-227° C.